Cas no 54029-80-0 (1,2-Benzenediamine, 4-(methoxymethoxy)-)

• Product name: 1,2-Benzenediamine, 4-(methoxymethoxy)-
• CAS No: 54029-80-0
• MF: C₈H₁₂N₂O₂
• MW: 168.19308
• CID: 355736
• PubChem ID: 20362822

1,2-Benzenediamine, 4-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(methoxymethoxy)-
• 4-(methoxymethoxy)benzene-1,2-diamine
• SCHEMBL11632036
• 54029-80-0
• 1,2-diamino-4-methoxymethoxybenzene
• LNMVKMXZEPKPCR-UHFFFAOYSA-N
• DTXSID00606086

• Inchi： InChI=1S/C8H12N2O2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5,9-10H2,1H3
• InChI Key： LNMVKMXZEPKPCR-UHFFFAOYSA-N
• SMILES： COCOC1=CC=C(N)C(N)=C1

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 70.5